Cas no 836-83-9 (2-(4,4-Dicyclopropyl-2,5-dioxoimidazolidin-1-yl)acetic acid)
836-83-9 structure
Product Name:2-(4,4-Dicyclopropyl-2,5-dioxoimidazolidin-1-yl)acetic acid
CAS No:836-83-9
MF:C11H14N2O4
MW:238.239862918854
CID:989021
PubChem ID:289057
Update Time:2025-04-20
2-(4,4-Dicyclopropyl-2,5-dioxoimidazolidin-1-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(4,4-dicyclopropyl-2,5-dioxoimidazolidin-1-yl)acetic acid
- NSC-150475
- AKOS000127033
- (4,4-Dicyclopropyl-2-hydroxy-5-oxo-4,5-dihydro-1H-imidazol-1-yl)acetic acid
- DTXSID001003594
- NSC150475
- 836-83-9
- 2-(4,4-Dicyclopropyl-2,5-dioxoimidazolidin-1-yl)acetic acid
-
- Inchi: 1S/C11H14N2O4/c14-8(15)5-13-9(16)11(6-1-2-6,7-3-4-7)12-10(13)17/h6-7H,1-5H2,(H,12,17)(H,14,15)
- InChI Key: BXDMRJGYMZCSRA-UHFFFAOYSA-N
- SMILES: O=C1C(C2CC2)(C2CC2)NC(N1CC(=O)O)=O
Computed Properties
- Exact Mass: 238.09535693g/mol
- Monoisotopic Mass: 238.09535693g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 400
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 86.7Ų
2-(4,4-Dicyclopropyl-2,5-dioxoimidazolidin-1-yl)acetic acid Related Literature
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
836-83-9 (2-(4,4-Dicyclopropyl-2,5-dioxoimidazolidin-1-yl)acetic acid) Related Products
- 834-45-7(2-{2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}acetic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk